Cas no 929301-99-5 (tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate)

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate structure
929301-99-5 structure
Product Name:tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
CAS No:929301-99-5
MF:C19H28N2O2
MW:316.437825202942
MDL:MFCD11111843
CID:796741
PubChem ID:45790087
Update Time:2024-10-26

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2,7-Diazaspiro[3.5]nonane-2-carboxylicacid, 7-(phenylmethyl)-, 1,1-dimethylethyl ester
    • N-Boc-7-Benzyl-2,7-diazaspiro[3.5]nonane
    • tert-butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
    • 1,1-Dimethylethyl 7-(phenylmethyl)-2,7-diazaspiro[3.5]nonane-2-carboxylate (ACI)
    • tert-butyl7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
    • MTPQMAJDIOUCHT-UHFFFAOYSA-N
    • AKOS015888714
    • CS-M1265
    • SY110967
    • 7-Benzyl-2-Boc-2,7-diazaspiro[3.5]nonane
    • MFCD11111843
    • AS-813/43502106
    • DB-079440
    • 929301-99-5
    • SCHEMBL2381460
    • 7-Benzyl-2,7-diazaspiro[3.5]nonane, N2-BOC protected
    • DTXSID50672216
    • MB09373
    • DS-0435
    • tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
    • MDL: MFCD11111843
    • Inchi: 1S/C19H28N2O2/c1-18(2,3)23-17(22)21-14-19(15-21)9-11-20(12-10-19)13-16-7-5-4-6-8-16/h4-8H,9-15H2,1-3H3
    • InChI Key: MTPQMAJDIOUCHT-UHFFFAOYSA-N
    • SMILES: O=C(N1CC2(CCN(CC3C=CC=CC=3)CC2)C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 316.21500
  • Monoisotopic Mass: 316.215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.12
  • Boiling Point: 413.7°C at 760 mmHg
  • Flash Point: 204°C
  • Refractive Index: 1.569
  • PSA: 32.78000
  • LogP: 3.39530

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Security Information

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  < 0 °C; < 10 °C; overnight, rt
1.2 Reagents: Water ;  < 10 °C; 1 h
1.3 overnight, rt
Reference
Preparation of novel diazaspiroalkanes for treatment of CCR8 mediated diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Solvents: Dichloromethane ;  60 h, rt
Reference
Preparation of lactam acetamides as calcium channel blockers
, World Intellectual Property Organization, , ,

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Raw materials

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Preparation Products

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